Cas no 57243-81-9 (2-Amino-5-benzyl-4-methyl-3-thiophenecarboxamide)

• Product Name: 2-Amino-5-benzyl-4-methyl-3-thiophenecarboxamide
• CAS No: 57243-81-9
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• MDL: MFCD01445240
• CID: 879252
• PubChem ID: 722048
• Update Time: 2025-04-19

2-Amino-5-benzyl-4-methyl-3-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-benzyl-4-methylthiophene-3-carboxamide
• 2-Amino-5-benzyl-4-methyl-3-thiophenecarboxamide
• 2-Amino-3-carbamoyl-4-methyl-5-benzylthiophen
• 2-amino-4-methyl-5-benzylthiophene-3-carboxamide
• 2-amino-5-benzyl-4-methyl-3-thiophenecarboxamide(SALTDATA: FREE)
• 2-amino-5-benzyl-4-methyl-thiophene-3-carboxylic acid amide
• AC1LF2P8
• AN-329
• Oprea1_132216
• regid7972768
• SureCN8289695
• SR-01000423005-1
• AN-329/12393002
• DTXSID50352268
• MFCD01445240
• SMR000104916
• SCHEMBL8289695
• F1723-0058
• AB00097456-01
• SR-01000423005
• AKOS000319501
• Cambridge id 5800379
• CS-0315819
• BS-38306
• CHEMBL1332395
• MLS000108968
• Oprea1_739359
• STK096296
• 57243-81-9

• MDL： MFCD01445240
• Inchi： 1S/C13H14N2OS/c1-8-10(7-9-5-3-2-4-6-9)17-13(15)11(8)12(14)16/h2-6H,7,15H2,1H3,(H2,14,16)
• InChI Key： SVRNCQRVCHVFGG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C(C)=C1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 246.08282
• Monoisotopic Mass: 246.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4A^2
• XLogP3: 3

Experimental Properties

• Density: 1.259
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.657
• PSA: 69.11

2-Amino-5-benzyl-4-methyl-3-thiophenecarboxamide Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C